Cas no 176240-84-9 (Methyl 4-(benzyloxy)-3-bromobenzoate)

• Product Name: Methyl 4-(benzyloxy)-3-bromobenzoate
• CAS No: 176240-84-9
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• CID: 2126745
• Update Time: 2023-08-04

Methyl 4-(benzyloxy)-3-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(benzyloxy)-3-bromobenzoate
• methyl 3-bromo-4-phenylmethoxybenzoate
• BEN422
• PYDCHQSFLBMHLD-UHFFFAOYSA-N
• methyl 4-benzyloxy-3-bromobenzoate
• Benzoic acid, 3-bromo-4-(phenylmethoxy)-, methyl ester
• Methyl 4-(benzyloxy)-3-bromobenzoate

• Inchi： 1S/C15H13BrO3/c1-18-15(17)12-7-8-14(13(16)9-12)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： PYDCHQSFLBMHLD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Topological Polar Surface Area: 35.5